Cas no 2137478-02-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid)

• Product name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2137478-02-3
• MF: C₂₂H₂₀IN₃O₄
• MW: 517.316377639771
• CID: 5890947
• PubChem ID: 165497225

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
• 2137478-02-3
• EN300-1141338
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid

• Inchi： 1S/C22H20IN3O4/c1-13(26-11-14(23)10-24-26)20(21(27)28)25-22(29)30-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,13,19-20H,12H2,1H3,(H,25,29)(H,27,28)
• InChI Key： AQYXCFGNNWWURH-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C(C)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 517.04985g/mol
• Monoisotopic Mass: 517.04985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.4Ų